Cas no 2075-45-8 (4-Bromopyrazole)

4-Bromopyrazole structure
4-Bromopyrazole structure
Product Name:4-Bromopyrazole
CAS No:2075-45-8
Molecular Formula:C3H3N2Br
Molecular Weight:146.97332
MDL:MFCD00075602
CID:42426
PubChem ID:24863341

4-Bromopyrazole Properties

Names and Identifiers

    • 4-Bromo-1H-pyrazole
    • 4-Bromopyrazole
    • 4-Bromo-1H-pyrazole Discontinued See B687110
    • 4-BROMO-PYRAZOL
    • 1H-Pyrazole,4-bromo
    • 4,Br-pyrazole
    • -4-BROMO-1H-PYRAZOLE
    • 4-bromoimidazole
    • 4-bromopyrazol
    • 4-bromo-pyrazole
    • 4-Brompyrazole
    • AKOS B001462
    • PYRAZOLE,4-BROMO
    • NSC522023
    • FT-0601793
    • 4-Bromopyrazole, 99%
    • Q27458577
    • DTXSID50174826
    • AKOS000304500
    • EN300-50991
    • 1H-Pyrazole, 4-bromo-
    • 4-Bromo-1-H-pyrazole
    • BRN 0106510
    • CHEMBL4440111
    • Z275169750
    • HY-78243
    • 2075-45-8
    • BB 0240301
    • B3745
    • PYRAZOLE, 4-BROMO-
    • JCB5VB9RTA
    • J-013590
    • 4-bromo pyrazole
    • NSC 522023
    • AMY12221
    • AM20090168
    • AB02892
    • CS-W009265
    • AS-5543
    • BP-21496
    • SCHEMBL10169
    • WLN: T5MNJ DE
    • 5-23-04-00172 (Beilstein Handbook Reference)
    • AC-2709
    • AC-907/25014004
    • SY002635
    • A4505
    • FT-0663871
    • NSC-522023
    • F0001-0740
    • BYZ
    • MFCD00075602
    • 4-Bromopyrazole,97%
    • 1H-Pyrazole, 4-bromo-(9CI)
    • DTXCID1097317
    • ALBB-000287
    • DB-262940
    • STK301300
    • 4-Bromopyrazole; NSC 522023
    • MDL： MFCD00075602
    • InChIKey： WVGCPEDBFHEHEZ-UHFFFAOYSA-N
    • Inchi： 1S/C3H3BrN2/c4-3-1-5-6-2-3/h1-2H,(H,5,6)
    • SMILES： C1=N[NH]C=C1Br

Computed Properties

  • Exact Mass: 145.94800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 145.947961
  • Heavy Atom Count: 6
  • Complexity: 48.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • LogP: 1.17220
  • PSA: 28.68000
  • Refractive Index: 1.5260 (estimate)
  • Water Partition Coefficient: Slightly soluble in water.
  • Boiling Point: 250-260 °C(lit.)
  • Melting Point: 93-96 °C (lit.)
  • Flash Point: 108℃
  • Color/Form: White to Yellow Solid
  • Solubility: Not determined
  • Density: 1.5979 (rough estimate)

4-Bromopyrazole Security Information

  • Symbol: GHS07
  • RTECS：UQ6200000
  • WGK Germany：3
  • Safety Term：S26;S37/39
  • Safety Instruction： S26-S37/39
  • Risk Phrases：R36/37/38
  • Dangerous goods sign： Xi
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Prompt：warning
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases： 36/37/38
  • Signal Word：Warning
  • HazardClass：IRRITANT

4-Bromopyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromopyrazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB17866-10g
4-Bromo-1H-pyrazole
 2075-45-8 98%
10g
 $4.00 2024-04-20
Aaron
AR002JSM-5g
1H-Pyrazole, 4-bromo-
 2075-45-8 98%
5g
 $2.00 2025-01-21
Alichem
A049003561-250g
4-Bromo-1H-pyrazole
 2075-45-8 98%
250g
 $154.44 2023-09-02
Ambeed
A214908-10g
4-Bromo-1H-pyrazole
 2075-45-8 98%
10g
 $5.0 2025-02-26
Apollo Scientific
OR8592-25g
4-Bromo-1H-pyrazole
 2075-45-8 98%
25g
 £12.00 2024-05-25
Crysdot LLC
CD11167771-1000g
4-Bromo-1H-pyrazole
 2075-45-8 98%
1000g
 $245 2024-07-18
Enamine
EN300-50991-0.05g
4-bromo-1H-pyrazole
 2075-45-8 97%
0.05g
 $19.0 2023-04-24
eNovation Chemicals LLC
D686980-500g
4-Bromopyrazole
 2075-45-8 98%
500g
 $125 2022-09-04
Life Chemicals
F0001-0740-0.25g
4-bromo-1H-pyrazole
 2075-45-8 95%+
0.25g
 $18.0 2023-09-07
MedChemExpress
HY-78243-5g
4-Bromopyrazole
 2075-45-8
5g
 ￥100 2024-05-22

4-Bromopyrazole Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2075-45-8)
MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1
Phone:18702762251
Email:1438980033@qq.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2075-45-8)
MR./MRS.:CAI JING LI
Phone:18662931390
Email:507167383@qq.com
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2075-45-8)
MR./MRS.:FAN LI YA
Phone:13775212501
Email:2394919397@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2075-45-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:2075-45-8)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com

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